Apilimod
Apilimod
Apilimod (STA 5326) is a potent IL-12/IL-23 inhibitor, and strongly inhibits IL-12 in IFNg/SAC-stimulated human PBMCs and SAC-treated monkey PBMCs. Apilimod is a potent and highly selective PIKfyve inhibitor.
Brand Name:
Vulcanchem
CAS No.:
541550-19-0
VCID:
VC0005398
InChI:
InChI=1S/C23H26N6O2/c1-18-5-4-6-19(15-18)17-25-28-21-16-22(29-10-13-30-14-11-29)27-23(26-21)31-12-8-20-7-2-3-9-24-20/h2-7,9,15-17H,8,10-14H2,1H3,(H,26,27,28)/b25-17-
SMILES:
CC1=CC(=CC=C1)C=NNC2=CC(=NC(=N2)OCCC3=CC=CC=N3)N4CCOCC4
Molecular Formula:
C23H26N6O2
Molecular Weight:
418.5 g/mol
Apilimod
CAS No.: 541550-19-0
Cat. No.: VC0005398
Molecular Formula: C23H26N6O2
Molecular Weight: 418.5 g/mol
* For research use only. Not for human or veterinary use.
| Description | Apilimod (STA 5326) is a potent IL-12/IL-23 inhibitor, and strongly inhibits IL-12 in IFNg/SAC-stimulated human PBMCs and SAC-treated monkey PBMCs. Apilimod is a potent and highly selective PIKfyve inhibitor. |
|---|---|
| CAS No. | 541550-19-0 |
| Molecular Formula | C23H26N6O2 |
| Molecular Weight | 418.5 g/mol |
| IUPAC Name | N-[(Z)-(3-methylphenyl)methylideneamino]-6-morpholin-4-yl-2-(2-pyridin-2-ylethoxy)pyrimidin-4-amine |
| Standard InChI | InChI=1S/C23H26N6O2/c1-18-5-4-6-19(15-18)17-25-28-21-16-22(29-10-13-30-14-11-29)27-23(26-21)31-12-8-20-7-2-3-9-24-20/h2-7,9,15-17H,8,10-14H2,1H3,(H,26,27,28)/b25-17- |
| Standard InChI Key | HSKAZIJJKRAJAV-UQQQWYQISA-N |
| Isomeric SMILES | CC1=CC(=CC=C1)/C=N\NC2=CC(=NC(=N2)OCCC3=CC=CC=N3)N4CCOCC4 |
| SMILES | CC1=CC(=CC=C1)C=NNC2=CC(=NC(=N2)OCCC3=CC=CC=N3)N4CCOCC4 |
| Canonical SMILES | CC1=CC(=CC=C1)C=NNC2=CC(=NC(=N2)OCCC3=CC=CC=N3)N4CCOCC4 |
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